Cas no 2305482-19-1 (4-?(1-?cyanocyclopropyl)?-Benzenesulfonyl fluoride)

• Product Name: 4-?(1-?cyanocyclopropyl)?-Benzenesulfonyl fluoride
• CAS No: 2305482-19-1
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 6553575
• Update Time: 2025-05-20

4-?(1-?cyanocyclopropyl)?-Benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-?(1-?cyanocyclopropyl)?-Benzenesulfonyl fluoride
• Benzenesulfonyl fluoride, 4-(1-cyanocyclopropyl)-

• Inchi： 1S/C10H8FNO2S/c11-15(13,14)9-3-1-8(2-4-9)10(7-12)5-6-10/h1-4H,5-6H2
• InChI Key： VECWZZZZHROCPR-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(C2(C#N)CC2)C=C1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 354.7±35.0 °C(Predicted)

Additional information on 4-?(1-?cyanocyclopropyl)?-Benzenesulfonyl fluoride

Comprehensive Overview of 4-(1-Cyanocyclopropyl)Benzenesulfonyl fluoride (CAS No. 2305482-19-1)

4-(1-Cyanocyclopropyl)Benzenesulfonyl fluoride (CAS No. 2305482-19-1) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyanocyclopropyl moiety, serves as a versatile building block for synthesizing high-value intermediates. Its molecular structure combines a benzenesulfonyl fluoride core with a 1-cyanocyclopropyl group, making it a valuable reagent for click chemistry applications and proteomics research. Researchers are increasingly exploring its potential in covalent inhibitor design, particularly for targeting serine hydrolases and other enzymes.

The growing interest in 4-(1-Cyanocyclopropyl)Benzenesulfonyl fluoride is partly driven by its compatibility with modern drug discovery workflows. Unlike traditional sulfonyl chlorides, this compound offers enhanced stability and selectivity, which are critical for high-throughput screening (HTS) assays. Its fluorosulfate functionality enables efficient labeling of proteins and biomolecules, aligning with the rising demand for chemical probes in target identification studies. Additionally, its application in bioconjugation techniques has made it a preferred choice for developing antibody-drug conjugates (ADCs) and other therapeutic modalities.

From a synthetic perspective, CAS No. 2305482-19-1 exemplifies the convergence of organofluorine chemistry and heterocyclic synthesis. The cyanocyclopropyl group introduces steric and electronic effects that can modulate reactivity, enabling precise control over reaction outcomes. This attribute is particularly valuable in fragment-based drug design, where small-molecule fragments are optimized for binding affinity. Moreover, the compound’s compatibility with photoredox catalysis and flow chemistry platforms underscores its relevance in contemporary green chemistry initiatives.

In the context of industrial applications, 4-(1-Cyanocyclopropyl)Benzenesulfonyl fluoride is gaining traction as a key intermediate for agrochemicals and electronic materials. Its ability to form stable covalent adducts with nucleophiles makes it suitable for modifying surfaces and polymers, a feature leveraged in semiconductor manufacturing and nanotechnology. Furthermore, its role in suFEx click chemistry (Sulfur Fluoride Exchange) has positioned it as a cornerstone for developing next-generation materials with tailored properties.

As the scientific community continues to explore covalent inhibitors and chemical biology tools, the demand for CAS No. 2305482-19-1 is expected to rise. Its unique combination of reactivity and stability addresses common challenges in medicinal chemistry, such as off-target effects and metabolic instability. Future research may focus on expanding its utility in biomarker discovery and precision medicine, further solidifying its status as a multifunctional reagent.

In summary, 4-(1-Cyanocyclopropyl)Benzenesulfonyl fluoride represents a cutting-edge tool for researchers seeking innovative solutions in drug development and material science. Its adaptability across diverse applications, coupled with its robust synthetic accessibility, ensures its continued relevance in both academic and industrial settings. For those interested in structure-activity relationships or covalent modification strategies, this compound offers a compelling avenue for exploration.